Cas no 2839128-83-3 (tert-butyl N-[[3-(hydroxymethyl)cyclobutyl]methyl]carbamate)

• Product Name: tert-butyl N-[[3-(hydroxymethyl)cyclobutyl]methyl]carbamate
• CAS No: 2839128-83-3
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5924375
• PubChem ID: 165430963
• Update Time: 2025-06-08

tert-butyl N-[[3-(hydroxymethyl)cyclobutyl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• MFCD32704270
• PS-18363
• tert-butyl N-[[3-(hydroxymethyl)cyclobutyl]methyl]carbamate
• TERT-BUTYL ((3-(HYDROXYMETHYL)CYCLOBUTYL)METHYL)CARBAMATE
• 2411639-46-6
• F78177
• 2839128-83-3
• EN300-37430087
• tert-butyl N-{[(1r,3r)-3-(hydroxymethyl)cyclobutyl]methyl}carbamate

• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(14)12-6-8-4-9(5-8)7-13/h8-9,13H,4-7H2,1-3H3,(H,12,14)
• InChI Key： SOSNVFCENUGGDA-UHFFFAOYSA-N
• SMILES： OCC1CC(CNC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[[3-(hydroxymethyl)cyclobutyl]methyl]carbamate

Professional Introduction to Compound with CAS No. 2839128-83-3 and Product Name: Tert-butyl N-[[3-(hydroxymethyl)cyclobutyl]methyl]carbamate

The compound with the CAS number 2839128-83-3 and the product name Tert-butyl N-[[3-(hydroxymethyl)cyclobutyl]methyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in drug development and molecular research. The presence of a tert-butyl group and a cyclobutyl moiety with a hydroxymethyl substituent makes it a versatile intermediate in synthetic organic chemistry, particularly in the design of bioactive molecules.

Recent studies have highlighted the importance of carbamate derivatives in medicinal chemistry due to their broad spectrum of biological activities. The N-[[3-(hydroxymethyl)cyclobutyl]methyl]carbamate moiety in this compound suggests a potential role as a pharmacophore, contributing to its interaction with biological targets. Research has demonstrated that such structural motifs can enhance binding affinity and selectivity, which are critical factors in the development of novel therapeutic agents.

In the context of modern drug discovery, the synthesis and characterization of this compound have been influenced by cutting-edge methodologies. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate its structural properties and predict its behavior in biological systems. These approaches have provided valuable insights into the compound's potential as a lead molecule for further optimization.

The tert-butyl group, a well-known steric shield, plays a crucial role in modulating the reactivity and solubility of the compound. Its presence can enhance metabolic stability, making it an attractive feature for pharmaceutical applications. Additionally, the cyclobutyl ring introduces rigidity to the molecular structure, which can improve binding interactions with protein targets. This combination of features makes Tert-butyl N-[[3-(hydroxymethyl)cyclobutyl]methyl]carbamate a promising candidate for further investigation.

Current research is exploring the pharmacological properties of this compound, particularly its potential as an intermediate in the synthesis of more complex molecules. Studies have indicated that derivatives of this compound may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that modifications to the hydroxymethyl group could enhance its ability to interact with specific biological targets, leading to improved therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Techniques such as nucleophilic substitution and condensation reactions have been utilized to construct the desired framework. The use of chiral auxiliaries or catalysts may be necessary to achieve high enantiomeric purity, which is essential for pharmaceutical applications. Advances in green chemistry principles have also guided the development of more sustainable synthetic routes, reducing waste and improving efficiency.

In conclusion, Tert-butyl N-[[3-(hydroxymethyl)cyclobutyl]methyl]carbamate (CAS No. 2839128-83-3) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers investigating new therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of drug discovery and development.